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Compound of Interest

Compound Name: 3-Amino-2-methoxypropanoic acid
Cat. No.: B15271494
Get Quote
\ J

Executive Summary
3-Amino-2-methoxypropanoic acid is a specialized
-amino acid derivative, structurally characterized as the
-methyl ether of isoserine. Unlike its isomer

-methylserine (2-amino-3-methoxypropanoic acid), this compound features the amino group at
the

-position (C3) and the methoxy group at the

-position (C2). This unique substitution pattern makes it a critical scaffold in medicinal
chemistry, particularly for the design of peptidomimetics where it imparts proteolytic stability
and alters the conformational space of peptide backbones.

This guide details the physicochemical properties, validated synthesis routes, and analytical
characterization of 3-Amino-2-methoxypropanoic acid, designed for researchers in drug
discovery and organic synthesis.
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Chemical Data Sheet

The following data aggregates the core identifiers and physical constants for the generic
(racemic) form of the acid.

Property

Specification

Chemical Name

3-Amino-2-methoxypropanoic acid

Common Synonyms

-Methoxy-
-alanine;

-Methylisoserine

CAS Number

1339910-54-1 (Generic/Free Acid)

Related CAS

1427379-00-7 (HCI Salt); 2095396-27-1 ((S)-
HCI Salt)

Molecular Formula

Molecular Weight 119.12 g/mol

Exact Mass 119.0582

SMILES COC(CN)C(0)=0

InChl Key POCBCUUEAYQHQO-UHFFFAOYSA-N
(Generic)

pKa (Predicted) Carboxyl: ~3.6
High in

Solubility , MeOH; Low in
, Hexanes

Synthesis & Production Protocols

The synthesis of 3-Amino-2-methoxypropanoic acid is non-trivial due to the risk of
racemization at the
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-carbon and the need for selective methylation in the presence of a free amine. The most
robust protocol utilizes Isoserine (3-amino-2-hydroxypropanoic acid) as the starting material,
employing orthogonal protection strategies.

Retrosynthetic Analysis

The target molecule is disconnected at the ether linkage. The precursor is

-protected isoserine, which undergoes

-methylation followed by global deprotection.

Step-by-Step Synthesis Protocol

Reagents:
» Starting Material:

-Isoserine (or chiral equivalent for enantiopure product).

o Protection: Di-tert-butyl dicarbonate (

),

» Methylation: Methyl iodide (

), Silver(l) oxide (

) [Note:

is preferred over

to prevent racemization and elimination].

o Deprotection: Trifluoroacetic acid (

) or

in Dioxane.

Procedure:
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e N-Protection (Boc-Isoserine Formation):

o

Dissolve Isoserine (1.0 eq) in a 1:1 mixture of Dioxane/Water.
o Add

(2.0 eq) followed by
(1.1 eq) at 0°C.

o Stir at room temperature (RT) for 12 hours.
o Acidify to pH 2-3 with 1M

and extract with Ethyl Acetate.

o Yield Expectation: >90%.
o O-Methylation (The Critical Step):

Dissolve

[¢]

-Boc-Isoserine in dry DMF under Argon.

o Add

(3.0 eq) and
(5.0 eq).

o Stir vigorously in the dark for 24—-48 hours at RT.
o Filter through Celite to remove silver salts.
o Concentrate and purify via flash chromatography (Hexane/EtOACc).

o Mechanism:[1][2] Silver coordinates the iodide, facilitating the nucleophilic attack of the
hydroxyl oxygen on the methyl group under mild conditions.

» Deprotection:
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o Dissolve the intermediate (

-Boc-3-amino-2-methoxypropanoic acid methyl ester) in

o Hydrolyze the ester using

(2.0 eq).

o Remove the Boc group using 4M

in Dioxane or neat

o Precipitate the final amino acid salt with Diethyl Ether.

Reaction Pathway Diagram

Boc20, NaOH Mel, Ag20, DMF LiOH, THF/H20 HCl/Dioxane

Isoserine (N- )y . (O vl )y N-Boc-O-Me-Isoserine ( ydrolysis) . 3-Amino-2-methoxy-
N-Protection) N-Boc-Isoserine O-Methylation; Ester Hydrolysis, N-Boc-O-Me-Acid Boc Removal 2%

(Start) (Methyl Ester)

propanoic acid

Click to download full resolution via product page

Figure 1: Synthetic route from Isoserine to 3-Amino-2-methoxypropanoic acid via Silver(l)
oxide mediated methylation.[3][4]

Applications in Drug Discovery[7][8][9]
Peptidomimetics

3-Amino-2-methoxypropanoic acid serves as a non-proteinogenic building block. The
introduction of the

-methoxy group creates a "chimeric" electronic environment that mimics the transition state of
peptide hydrolysis while resisting enzymatic degradation by proteases.

Conformational Control
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In peptide backbones, the methoxy group at the

-position induces specific torsional constraints (

angles) due to the gauche effect between the C-O and C-N bonds. This is utilized to lock
bioactive peptides into their receptor-binding conformations.

Heterocycle Synthesis

The compound is a precursor for

-lactams (via cyclization) and oxazolidinones, which are core scaffolds in antibiotic research.

Analytical Characterization

To validate the identity of the synthesized compound, the following spectroscopic signatures
must be confirmed.

Technique Expected Signature Interpretation

Methoxy group (

1H NMR (D20) 3.35-3.45 (s, 3H) ). Distinct singlet, key

differentiator from Isoserine.

-Proton (H-2). Shifted
1H NMR (D20) 3.8-4.0 (dd, 1H) downfield due to oxygen

attachment.

-Protons (H-3). Adjacent to the
1H NMR (D20)

3.1-3.3 (m, 2H) amino group.[5][6]1[2][4]1[71[8][9]
[10][11]
13C NMR ~58-60 ppm Methoxy Carbon.
13C NMR ~172-175 ppm Carbonyl Carbon.
Mass Spec (ESI) 120.1 Positive mode ionization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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